Cas no 2109414-80-2 (LDN212854trihydrochloride)

• Product Name: LDN212854trihydrochloride
• CAS No: 2109414-80-2
• MF: C₂₅H₂₃ClN₆
• MW: 442.943323373795
• CID: 4638651
• Update Time: 2025-10-29

LDN212854trihydrochloride Chemical and Physical Properties

Names and Identifiers

• LDN 212854 trihydrochloride
• LDN212854trihydrochloride

• Inchi： 1S/C25H22N6.ClH/c1-3-21(22-4-2-10-27-24(22)5-1)23-16-29-31-17-19(15-28-25(23)31)18-6-8-20(9-7-18)30-13-11-26-12-14-30;/h1-10,15-17,26H,11-14H2;1H
• InChI Key： NHUVGKBCYUSNAH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC3N=CC=CC2=3)C=NN2C=C(C3C=CC(N4CCNCC4)=CC=3)C=NC=12.Cl

Additional information on LDN212854trihydrochloride

LDN212854 Trihydrochloride: A Comprehensive Overview

LDN212854 trihydrochloride, with the CAS number 210941-80-2, is a compound that has garnered significant attention in the fields of pharmacology and medical research. This compound is a hydrochloride salt of LDN212854, which is known for its potential therapeutic applications in various disease states. The molecule belongs to a class of compounds that are being extensively studied for their ability to modulate cellular pathways involved in inflammation, neurodegeneration, and cancer.

The chemical structure of LDN212854 trihydrochloride is characterized by its ability to interact with specific receptors and signaling pathways. Recent studies have highlighted its role as a potent inhibitor of certain kinases, which are enzymes that play critical roles in cell signaling. This inhibition can lead to downstream effects that are beneficial in treating conditions such as inflammatory bowel disease (IBD), multiple sclerosis (MS), and other autoimmune disorders.

One of the most promising areas of research involving LDN212854 trihydrochloride is its potential application in neurodegenerative diseases. Preclinical studies have demonstrated that this compound can reduce neuroinflammation and protect against neuronal damage, making it a candidate for therapies targeting Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier is a significant advantage, as it allows for direct action on central nervous system (CNS) pathologies.

In addition to its neuroprotective properties, LDN212854 trihydrochloride has shown potential in oncology. Research indicates that it may inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression and metastasis. This dual functionality—simultaneously addressing inflammation and cancer—underscores the versatility of this compound as a therapeutic agent.

The synthesis of LDN212854 trihydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. The compound is typically synthesized via a series of organic reactions, including nucleophilic substitutions, reductions, and hydrochloric acid treatments. The final product is characterized by its high solubility in aqueous solutions, which facilitates its use in both preclinical and clinical studies.

From an analytical standpoint, the characterization of LDN212854 trihydrochloride relies on advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods allow researchers to confirm the compound's molecular structure, purity, and stability under various conditions.

The pharmacokinetic profile of LDN212854 trihydrochloride has been extensively studied to determine its absorption, distribution, metabolism, and excretion (ADME) properties. Early findings suggest that the compound has favorable bioavailability and a manageable half-life, which are critical factors for its potential use in chronic disease treatments.

In terms of safety, preliminary toxicological studies indicate that LDN212854 trihydrochloride exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term safety profile and potential off-target effects.

The development of LDN212854 trihydrochloride into a clinical drug candidate represents a significant milestone in medicinal chemistry. Its unique combination of biological activities positions it as a promising therapeutic agent for a wide range of indications. As research continues to unfold, it is anticipated that this compound will play an increasingly important role in the treatment of complex diseases with unmet medical needs.